Cas no 1448071-43-9 (3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine)

• Product Name: 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine
• CAS No: 1448071-43-9
• MF: C₁₀H₁₄N₂O₄S₂
• MW: 290.359159946442
• CID: 6329171
• PubChem ID: 71805531
• Update Time: 2025-09-27

3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine
• 3-((3-(methylsulfonyl)pyrrolidin-1-yl)sulfonyl)pyridine
• 1448071-43-9
• F6435-0510
• AKOS024557981
• 3-(3-methylsulfonylpyrrolidin-1-yl)sulfonylpyridine
• 3-[(3-methanesulfonylpyrrolidin-1-yl)sulfonyl]pyridine

• Inchi： 1S/C10H14N2O4S2/c1-17(13,14)10-4-6-12(8-10)18(15,16)9-3-2-5-11-7-9/h2-3,5,7,10H,4,6,8H2,1H3
• InChI Key： ISLNEORJFSEVRK-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(CC1)S(C1C=NC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 290.03949928g/mol
• Monoisotopic Mass: 290.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Additional information on 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine

Introduction to 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine (CAS No. 1448071-43-9)

3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1448071-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridine core functionalized with sulfonyl and pyrrolidinyl groups, which endows it with unique chemical and biological properties. The structural arrangement of these functional groups not only influences its reactivity but also its potential applications in drug discovery and development.

The sulfonylpyridine moiety is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. In recent years, sulfonylpyridines have emerged as key scaffolds in the design of small-molecule inhibitors targeting enzymes involved in metabolic diseases, cancer, and inflammatory disorders. The presence of the 3-methanesulfonylpyrrolidin-1-yl substituent further enhances the compound's pharmacological profile by introducing additional interactions with biological targets, thereby increasing its binding affinity and selectivity.

One of the most compelling aspects of 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine is its potential as a lead compound for the development of novel therapeutic agents. The compound's dual functionality—combining a pyridine ring with a sulfonyl group and a methanesulfonyl-substituted pyrrolidine—makes it an attractive candidate for further chemical optimization. Researchers have leveraged this structural motif to design derivatives with improved pharmacokinetic properties, such as enhanced solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the compound's efficacy in preclinical models of several diseases. For instance, research indicates that derivatives of 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine exhibit promising antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The sulfonyl group plays a crucial role in modulating enzyme activity, while the pyrrolidinyl moiety contributes to target specificity. These findings have spurred interest in exploring the compound's potential as an anticancer agent.

In addition to its antitumor properties, 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine has shown promise in addressing inflammatory diseases. The compound's ability to interact with inflammatory mediators and modulate immune responses has been investigated in several preclinical studies. By targeting specific enzymes and receptors involved in inflammation, this compound may offer a novel therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group and the methanesulfonyl-substituted pyrrolidine necessitates careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

The pharmacokinetic profile of 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine is another critical aspect that has been thoroughly evaluated. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics are essential for ensuring therapeutic efficacy while minimizing adverse effects. Further research is ongoing to optimize dosing regimens and delivery systems based on these pharmacokinetic data.

Regulatory considerations play a significant role in the development and commercialization of 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is necessary to ensure product quality and safety. Additionally, clinical trials must be conducted to demonstrate the compound's safety and efficacy before it can be approved for human use. These rigorous testing protocols are essential for safeguarding patient health while advancing medical science.

The future prospects for 3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are expected to drive innovation in this field. By integrating computational modeling, high-throughput screening, and structure-based drug design approaches, researchers can accelerate the discovery of new derivatives with enhanced pharmacological properties.

In conclusion,3-(3-methanesulfonylpyrrolidin-1-yl)sulfonylpyridine (CAS No. 1448071-43-9) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features make it an attractive candidate for further optimization as a therapeutic agent targeting various diseases. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for improving human health outcomes.